N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide

• IUPAC Name: N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C14H15N3O2S/c18-13(15-9-14(19)6-2-1-3-7-14)10-4-5-11-12(8-10)17-20-16-11/h2,4-6,8,19H,1,3,7,9H2,(H,15,18)
• InChI Key: MOYLATFKHNYMPS-UHFFFAOYSA-N
• Canonical SMILES: C1CC=CC(C1)(CNC(=O)C2=CC3=NSN=C3C=C2)O
• Molecular Formula: C14H15N3O2S
• Molecular Weight: 289.35 g/mol

Description

N-[(1-hydroxycyclohex-2-en-1-yl)methyl]-2,1,3-benzothiadiazole-5-carboxamide, also known as HCTB, is a compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Anticancer Evaluation

A notable application of structurally related compounds involves their synthesis and evaluation against various cancer cell lines. For instance, the facile synthesis of novel compounds containing a thiadiazole scaffold and benzamide groups has been achieved. These compounds have demonstrated promising anticancer activity against a panel of human cancer cell lines, including melanoma, leukemia, cervical cancer, and breast cancer. The study emphasized the potential of these compounds as anticancer agents, with some showing comparable GI50 values to the standard drug Adriamycin. Moreover, a molecular docking study was performed to predict the mechanism of action, highlighting the importance of structural features in medicinal chemistry research (Tiwari et al., 2017).

Biological Activity of Benzothiazole Derivatives

The synthesis of N-(ferrocenylmethyl)benzene-carboxamide derivatives and their evaluation for cytotoxic effects on breast cancer cell lines represent another significant application. These studies provide insights into the potential therapeutic uses of benzothiazole derivatives, showcasing their importance in developing new anticancer drugs (Kelly et al., 2007).

Neuroprotective Effects and Metabolic Investigation

Another intriguing application is found in the pharmacological evaluation of specific inhibitors for therapeutic purposes. For example, the neuroprotective effects of selective metabotropic glutamate receptor antagonists in rat stroke models have been investigated, demonstrating the compound's potential as a novel neuroprotective agent for stroke treatment (Kohara et al., 2008).

Antimicrobial and Antioxidant Activities

Furthermore, the synthesis of substituted carboxamide derivatives and their evaluation for antimicrobial and antioxidant activities highlight the versatility of benzothiazole compounds in addressing various health-related issues. These studies not only explore the antimicrobial potential but also the antioxidant properties, contributing to the understanding of how these compounds can be used in medical research to develop new treatments (Sindhe et al., 2016).